Cas no 172921-32-3 (2,5-difluoro-4-nitro-benzonitrile)

• Product Name: 2,5-difluoro-4-nitro-benzonitrile
• CAS No: 172921-32-3
• Molecular Formula: C₇H₂F₂N₂O₂
• Molecular Weight: 184.0998
• MDL: MFCD13185567
• CID: 1016064
• PubChem ID: 58853505

2,5-difluoro-4-nitro-benzonitrile Properties

Names and Identifiers

• 2,5-difluoro-4-nitrobenzonitrile
• Benzonitrile, 2,​5-​difluoro-​4-​nitro-
• HKKHVLVXHJDVQE-UHFFFAOYSA-N
• 2,5-Difluoro-4-nitro-benzonitrile
• AK167203
• SCHEMBL4614436
• AKOS025287143
• s10835
• SY155786
• MFCD13185567
• DS-9243
• XGA92132
• CS-0157899
• DB-226851
• EN300-137683
• 172921-32-3

• MDL： MFCD13185567
• InChIKey： HKKHVLVXHJDVQE-UHFFFAOYSA-N
• Inchi： 1S/C7H2F2N2O2/c8-5-2-7(11(12)13)6(9)1-4(5)3-10/h1-2H
• SMILES： FC1C([H])=C(C#N)C(=C([H])C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 184.00843363g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 184.00843363g/mol
• Heavy Atom Count: 13
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6

Experimental Properties

• Solubility: Almost insoluble (0.064 g/l) (25 º C),
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),